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Compound of Interest

Compound Name: VaD1

Cat. No.: B1575635 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling VaD1, a common pan-caspase inhibitor frequently

referred to as Z-VAD-FMK (carbobenzoxy-valyl-alanyl-aspartyl-[O-methyl]-fluoromethylketone).

Adherence to these procedures is vital for ensuring laboratory safety and proper experimental

conduct.

Quantitative Data Summary
The following tables summarize key quantitative information for Z-VAD-FMK.

Table 1: Physicochemical and Storage Data
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Property Value Source

Molecular Formula C₂₂H₃₀FN₃O₇ [1]

Molecular Weight 467.5 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥95% [1]

Solubility
Soluble in DMSO (e.g., 5

mg/mL)
[1]

Storage Temperature -20°C [1][2][3][4]

Stability ≥ 4 years at -20°C [1]

Table 2: Experimental Concentrations

Application
Recommended
Concentration

Source

Inhibition of Apoptosis (in vitro) 10-50 µM [1]

Stock Solution
2-5 mM, 20 mM, or 100 mM in

DMSO
[4][5][6]

Anti-Fas mAb-treated Jurkat

cells
20 µM [5]

Inhibition of Caspase-8 in

Jurkat cells
50 µM [6]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment must be worn at all

times when handling VaD1.

Eye and Face Protection: Wear tightly sealing safety goggles or a face shield.[7]
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Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected prior to use and removed properly.

Body Protection: Wear a lab coat or other protective clothing.[7]

Respiratory Protection: If working with the powdered form or if exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator.[7]

Experimental Protocols
While specific experimental designs will vary, the following provides a general workflow for

preparing and using VaD1 in cell culture.

Reconstitution of VaD1
Preparation: Bring the lyophilized VaD1 powder and anhydrous DMSO to room temperature.

Reconstitution: Under a fume hood, add the appropriate volume of DMSO to the vial to

achieve the desired stock solution concentration (e.g., 2-5 mM, 20 mM, or 100 mM).[4][5][6]

Mixing: Vortex gently until the solid is completely dissolved.

Aliquoting and Storage: Divide the stock solution into single-use aliquots to avoid repeated

freeze-thaw cycles.[2][6] Store aliquots at -20°C.[2][3][4][6]

Inhibition of Apoptosis in Cell Culture
Cell Treatment: Induce apoptosis in your cell line according to your specific experimental

protocol.

Addition of VaD1: At the same time as the apoptosis induction, add the VaD1 stock solution

to the cell culture medium to achieve the final desired concentration (typically 10-50 µM).[1]

[5]

Incubation: Incubate the cells for the desired period.

Analysis: Proceed with your downstream analysis to assess the inhibition of caspase activity

and apoptosis.
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Handling and Spill Procedure
General Handling: Always handle VaD1 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[7] Avoid contact with skin, eyes, and

clothing.[7] Do not eat, drink, or smoke in the handling area.[7]

Spill Containment:

Powder Spill: Prevent further leakage if safe to do so. Cover the spill with a plastic sheet to

minimize dust generation.[7] Mechanically take up the powder into a designated, labeled

container for disposal.[7]

Liquid Spill (DMSO solution): Use an inert absorbent material to soak up the spill.[7] Place

the absorbent material into a sealed, labeled container for disposal.

Decontamination: Thoroughly clean the contaminated surfaces with soap and water.[7]

Disposal Plan
While VaD1 is not generally considered an RCRA hazardous waste, all waste must be

disposed of in accordance with federal, state, and local regulations.[8]

Solid Waste: Place unused powdered VaD1 and any contaminated disposable labware (e.g.,

pipette tips, microfuge tubes) into a clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing VaD1, including unused stock solutions and

contaminated cell culture media, in a labeled, sealed hazardous waste container.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office.

Visualized Workflows and Pathways
VaD1 (Z-VAD-FMK) Handling and Disposal Workflow
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Caption: Workflow for the safe handling, use, and disposal of VaD1.
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Mechanism of Action: Inhibition of Apoptosis
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Caption: VaD1 (Z-VAD-FMK) inhibits apoptosis by blocking active caspases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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